Cas no 40519-93-5 (Ethyl 4-oxo-1,4-dihydropyrimido1,2-abenzimidazole-3-carboxylate)

• Product Name: Ethyl 4-oxo-1,4-dihydropyrimido1,2-abenzimidazole-3-carboxylate
• CAS No: 40519-93-5
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• MDL: MFCD02615366
• CID: 3078136
• PubChem ID: 611390
• Update Time: 2025-06-14

Ethyl 4-oxo-1,4-dihydropyrimido1,2-abenzimidazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>4-Oxo-1,4-dihydro-benzo[4,5]imidazo[1,2-a]pyrimidine-3-carboxylic acid ethy l ester
• Ethyl 4-oxo-1,4-dihydrobenzo[4,5]imidazo[1,2-a]pyrimidine-3-carboxylate
• DNWMITUKTNMJAZ-UHFFFAOYSA-N
• CHEMBL1423538
• EU-0019161
• SMR000274829
• AKOS000597525
• STK355229
• SCHEMBL23295573
• ALBB-023057
• 66645-00-9
• Z56775365
• ethyl 4-oxo-10H-pyrimido[1,2-a]benzimidazole-3-carboxylate
• STK733886
• 4-oxo-10H-pyrimido[1,2-a]benzimidazole-3-carboxylic acid ethyl ester
• SR-01000531062-1
• Pyrimido[1,2-a]benzimidazole-3-carboxylic acid, 1,4-dihydro-4-oxo-, ethyl ester
• LS-07175
• Ethyl4-oxo-1,4-dihydrobenzo[4,5]imidazo[1,2-a]pyrimidine-3-carboxylate
• Q27195661
• AKOS002302214
• MFCD02615366
• HMS1681L15
• CS-0320126
• Oprea1_081528
• 40519-93-5
• Oprea1_164417
• HMS2678G09
• MLS000856472
• ethyl 4-hydroxypyrimido[1,2-a]benzimidazole-3-carboxylate
• ethyl 13-oxo-1,8,10-triazatricyclo[7.4.0.0(2),?]trideca-2(7),3,5,8,11-pentaene-12-carboxylate
• 4-Hydroxypyrimido[1,2-a]benzimidazole-3-carboxylic acid, ethyl ester
• SCHEMBL12768324
• Ethyl 4-oxo-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate #
• SR-01000531062
• CHEBI:114264
• H33807
• Ethyl 4-oxo-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate
• IQHIYAXDFZCZGG-UHFFFAOYSA-N
• Ethyl 4-oxo-1,4-dihydropyrimido1,2-abenzimidazole-3-carboxylate

• MDL： MFCD02615366
• Inchi： 1S/C13H11N3O3/c1-2-19-12(18)8-7-14-13-15-9-5-3-4-6-10(9)16(13)11(8)17/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： DNWMITUKTNMJAZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)=CN=C2NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 257.08004122Da
• Monoisotopic Mass: 257.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Ethyl 4-oxo-1,4-dihydropyrimido1,2-abenzimidazole-3-carboxylate

Comprehensive Overview of Ethyl 4-oxo-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate (CAS No. 40519-93-5)

Ethyl 4-oxo-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate (CAS No. 40519-93-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the class of pyrimidobenzimidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the fused pyrimidine and benzimidazole rings, make it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like Ethyl 4-oxo-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate has surged due to their potential in treating various diseases. Researchers are particularly interested in its role as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in personalized medicine and targeted therapies. The compound's carboxylate ester moiety also enhances its solubility, making it a promising candidate for further derivatization and optimization.

The synthesis of CAS No. 40519-93-5 typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been explored to improve yield and reduce environmental impact. These innovations resonate with the growing focus on sustainable chemistry practices in the pharmaceutical industry.

From a structural perspective, the pyrimidobenzimidazole core of this compound exhibits remarkable stability and electronic properties, which are critical for its interactions with biological targets. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its binding affinity and optimize its pharmacological profile. Such methodologies are increasingly popular among researchers seeking to accelerate drug development timelines.

Applications of Ethyl 4-oxo-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate extend beyond therapeutics. Its fluorescent properties have been investigated for use in bioimaging and sensor development, addressing the rising demand for non-invasive diagnostic tools. Additionally, its potential as a corrosion inhibitor in industrial settings highlights its versatility across multiple disciplines.

Quality control and analytical characterization of this compound rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, which are paramount for regulatory compliance and reproducibility in research. The compound's stability under various storage conditions is also a key consideration for laboratories and manufacturers.

In summary, Ethyl 4-oxo-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate (CAS No. 40519-93-5) represents a multifaceted compound with broad applicability in medicinal chemistry, materials science, and beyond. Its continued study promises to unlock new opportunities for innovation in health and technology sectors.